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Compound of Interest

Compound Name: Myricetin-13C3

Cat. No.: B12420949 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and operational integrity. This

guide provides essential, immediate safety and logistical information for the proper disposal of

Myricetin-13C3, a stable isotope-labeled flavonoid used in various research applications.

Myricetin-13C3 is the ¹³C-labeled version of Myricetin, a naturally occurring flavonoid.[1] While

Safety Data Sheets (SDS) for Myricetin indicate that it is not classified as a hazardous

substance under OSHA Hazard Communication Standard (29 CFR 1910.1200), proper

chemical handling and disposal protocols should always be followed.[2] The stable isotopes of

carbon (¹³C) are non-radioactive and do not present any radiological hazard. Therefore, the

disposal procedures for Myricetin-13C3 are analogous to those for the unlabeled Myricetin.
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Parameter Information Source

Hazard Classification
Not a hazardous substance or

mixture.

Fisher Scientific, Sigma-Aldrich

SDS

Personal Protective Equipment

(PPE)

Wear appropriate protective

eyeglasses or chemical safety

goggles, gloves, and lab coat.

Fisher Scientific SDS[3]

Incompatible Materials Strong oxidizing agents. Fisher Scientific SDS[2][3]

Disposal Method

Dispose of in accordance with

local, state, and federal

regulations. May be suitable

for landfill disposal if not mixed

with hazardous materials.

General Chemical Disposal

Guidelines

Environmental Precautions
Do not let product enter drains.

Slightly hazardous for water.

Cayman Chemical SDS,

Sigma-Aldrich SDS

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of Myricetin-13C3 in a

laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the material, ensure you are wearing appropriate PPE, including safety

glasses or goggles, chemical-resistant gloves, and a lab coat.

Work in a well-ventilated area.

2. Decontamination of Empty Containers:

Triple rinse the empty container with a suitable solvent (e.g., ethanol or water).

Collect the rinsate for proper disposal. Do not pour the rinsate down the drain.
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The decontaminated container can then be disposed of as regular laboratory glass or plastic

waste, in accordance with institutional guidelines.

3. Disposal of Unused or Waste Myricetin-13C3:

For small quantities of solid Myricetin-13C3, carefully sweep up and shovel into a suitable,

labeled container for disposal.[2][3]

Avoid generating dust.

The waste should be disposed of through your institution's chemical waste program. While

Myricetin is not classified as hazardous, it is best practice to dispose of all chemicals through

the proper channels.

Do not dispose of solid Myricetin-13C3 in the regular trash unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

4. Disposal of Contaminated Materials:

Any materials, such as weighing paper, gloves, or wipes, that have come into contact with

Myricetin-13C3 should be collected in a sealed bag or container and disposed of through

the chemical waste stream.

5. Regulatory Compliance:

Always consult your institution's EHS guidelines and local regulations for chemical waste

disposal.

Maintain accurate records of the disposed chemical, including the name, quantity, and date

of disposal.
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Myricetin-13C3 Disposal Workflow

Start: Unused Myricetin-13C3 or Contaminated Material

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Small Quantity of Solid?

Sweep into Labeled
Waste Container

Yes

Contaminated Materials
(e.g., gloves, wipes)

No

Consult Institutional EHS Guidelines

Place in Sealed Bag/Container
for Chemical Waste

Dispose Through Approved
Chemical Waste Program

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Myricetin-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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